Cas no 62039-97-8 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-
• CAS No: 62039-97-8
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 459913
• PubChem ID: 21494309
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-
• 6-(butylamino)-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• GUNVNFAQTMAHJT-UHFFFAOYSA-N
• 6-(Butylamino)[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
• AKOS015627199
• 62039-97-8
• 6-Butylamino-1,2,4-triazolo[4,3-b]pyridazine-3(2H)-one
• DTXSID10614874
• SCHEMBL11843858

• Inchi： 1S/C9H13N5O/c1-2-3-6-10-7-4-5-8-11-12-9(15)14(8)13-7/h4-5H,2-3,6H2,1H3,(H,10,13)(H,12,15)
• InChI Key： GUNVNFAQTMAHJT-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C=CC(=NN21)NCCCC

Computed Properties

• Exact Mass: 207.11219
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.09